N-{[1-(2,5-dimethylbenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide

• IUPAC Name: N-[[1-[(2,5-dimethylphenyl)methyl]piperidin-3-yl]methyl]-4-fluorobenzamide
• InChI: InChI=1S/C22H27FN2O/c1-16-5-6-17(2)20(12-16)15-25-11-3-4-18(14-25)13-24-22(26)19-7-9-21(23)10-8-19/h5-10,12,18H,3-4,11,13-15H2,1-2H3,(H,24,26)
• InChI Key: RCKMWAFUPTZJFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2CCCC(C2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H27FN2O
• Molecular Weight: 354.5 g/mol

Description

N-{[1-(2,5-dimethylbenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide, also known as ABP-700, is a novel positive allosteric modulator of GABA-A receptors. It has gained attention in the scientific community due to its potential as a new anesthetic agent.

Scientific Research Applications

N-{[1-(2,5-dimethylbenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide has been extensively studied for its potential as a new anesthetic agent. It has been shown to enhance the effects of propofol, a commonly used intravenous anesthetic, by increasing its potency and duration of action. This compound has also been studied for its potential use in the treatment of anxiety and depression. It has been shown to have anxiolytic and antidepressant effects in animal models.

Mechanism of Action

N-{[1-(2,5-dimethylbenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide acts as a positive allosteric modulator of GABA-A receptors. GABA-A receptors are ionotropic receptors that mediate the inhibitory actions of the neurotransmitter gamma-aminobutyric acid (GABA) in the central nervous system. This compound enhances the activity of GABA-A receptors by binding to a specific site on the receptor, which increases the affinity of the receptor for GABA.
Biochemical and Physiological Effects
This compound has been shown to enhance the effects of propofol by increasing its potency and duration of action. It has also been shown to have anxiolytic and antidepressant effects in animal models. This compound has been shown to have a low potential for abuse and addiction, and it does not produce significant respiratory depression, which is a common side effect of other anesthetic agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[1-(2,5-dimethylbenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide is its potential as a new anesthetic agent. It has been shown to enhance the effects of propofol, which is a commonly used intravenous anesthetic. This compound has also been shown to have anxiolytic and antidepressant effects in animal models. However, one of the limitations of this compound is that it has not yet been tested in human clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-{[1-(2,5-dimethylbenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide. One direction is to conduct human clinical trials to determine its safety and efficacy as an anesthetic agent. Another direction is to investigate its potential use in the treatment of anxiety and depression. Further research is also needed to understand its mechanism of action and to identify any potential side effects. Additionally, research could be conducted to develop new positive allosteric modulators of GABA-A receptors with improved properties over this compound.

Synthesis Methods

The synthesis of N-{[1-(2,5-dimethylbenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide involves a multi-step process that includes the reaction of 4-fluorobenzoyl chloride with piperidine, followed by the reaction of the resulting compound with 2,5-dimethylbenzyl chloride. The final product is obtained by purification using column chromatography. The purity of the compound is confirmed using nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).